Cas no 1616886-26-0 (5-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid)

• Product Name: 5-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid
• CAS No: 1616886-26-0
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 6834076
• PubChem ID: 155368394
• Update Time: 2025-03-26

5-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1616886-26-0
• SCHEMBL22749123
• DB-398022
• 5-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid
• 5-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid

• Inchi： 1S/C9H7BrN2O2/c1-12-6(9(13)14)2-5-3-8(10)11-4-7(5)12/h2-4H,1H3,(H,13,14)
• InChI Key： GLBMZTOOZPOGNP-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=C(C(=O)O)N(C)C=2C=N1

Computed Properties

• Exact Mass: 253.96909Da
• Monoisotopic Mass: 253.96909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų